Cas no 478247-29-9 (4-[(4-Fluorophenyl)sulfanyl]-5-(4-methylbenzenesulfonyl)-2-phenylpyrimidine)

• Product Name: 4-[(4-Fluorophenyl)sulfanyl]-5-(4-methylbenzenesulfonyl)-2-phenylpyrimidine
• CAS No: 478247-29-9
• MF: C₂₃H₁₇FN₂O₂S₂
• MW: 436.521686315537
• CID: 5700983
• Update Time: 2023-10-14

4-[(4-Fluorophenyl)sulfanyl]-5-(4-methylbenzenesulfonyl)-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[(4-FLUOROPHENYL)SULFANYL]-2-PHENYL-5-PYRIMIDINYL 4-METHYLPHENYL SULFONE
• 4-[(4-FLUOROPHENYL)SULFANYL]-5-[(4-METHYLPHENYL)SULFONYL]-2-PHENYLPYRIMIDINE
• 4-[(4-fluorophenyl)sulfanyl]-5-(4-methylbenzenesulfonyl)-2-phenylpyrimidine
• Pyrimidine, 4-[(4-fluorophenyl)thio]-5-[(4-methylphenyl)sulfonyl]-2-phenyl-
• 4-[(4-Fluorophenyl)sulfanyl]-5-(4-methylbenzenesulfonyl)-2-phenylpyrimidine

• Inchi： 1S/C23H17FN2O2S2/c1-16-7-13-20(14-8-16)30(27,28)21-15-25-22(17-5-3-2-4-6-17)26-23(21)29-19-11-9-18(24)10-12-19/h2-15H,1H3
• InChI Key： UICRFKZNAKVWME-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC=C(S(C2=CC=C(C)C=C2)(=O)=O)C(SC2=CC=C(F)C=C2)=N1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 534.0±50.0 °C(Predicted)
• pka: -1.99±0.40(Predicted)